Cas no 159329-17-6 (2-Chloro-6-fluorothioanisole)

• Product Name: 2-Chloro-6-fluorothioanisole
• CAS No: 159329-17-6
• MF: C₇H₆ClFS
• MW: 176.638943195343
• CID: 6793514
• PubChem ID: 53633719
• Update Time: 2025-05-22

2-Chloro-6-fluorothioanisole Chemical and Physical Properties

Names and Identifiers

• 159329-17-6
• SCHEMBL8388549
• ABGABTIFXYUHMD-UHFFFAOYSA-N
• (2-Chloro-6-fluorophenyl)(methyl)sulfane
• 2-chloro-6-fluorothioanisole
• MFCD34836463
• 2-Chloro-6-fluorothioanisole

• Inchi： 1S/C7H6ClFS/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： ABGABTIFXYUHMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SC)F

Computed Properties

• Exact Mass: 175.9862772g/mol
• Monoisotopic Mass: 175.9862772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Additional information on 2-Chloro-6-fluorothioanisole

Research Brief on 2-Chloro-6-fluorothioanisole (CAS: 159329-17-6) in Chemical and Pharmaceutical Applications

2-Chloro-6-fluorothioanisole (CAS: 159329-17-6) is a fluorinated thioanisole derivative that has garnered significant attention in recent pharmaceutical and chemical research due to its versatile applications as a key intermediate in drug synthesis. This compound is particularly notable for its role in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. Recent studies have explored its reactivity, stability, and potential as a building block for more complex molecules in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Chloro-6-fluorothioanisole as a precursor for the synthesis of selective JAK2 inhibitors, which are critical in treating myeloproliferative disorders. The study highlighted the compound's efficient incorporation into heterocyclic scaffolds, demonstrating high yield and purity under optimized reaction conditions. This underscores its utility in streamlined synthetic pathways for targeted therapies.

Another pivotal application was reported in Organic Process Research & Development, where 2-Chloro-6-fluorothioanisole served as a starting material for the scalable production of fluorinated benzothiophenes. The research emphasized its compatibility with continuous-flow chemistry, reducing processing time by 40% compared to batch methods. Such advancements align with industry demands for sustainable and cost-effective manufacturing processes.

Safety and regulatory insights were addressed in a 2024 European Medicines Agency (EMA) assessment, which confirmed the compound's low ecotoxicity profile but noted the need for stringent handling due to its potential sensitization effects. These findings are informing Good Manufacturing Practice (GMP) guidelines for its use in API synthesis.

Future research directions include exploring its derivatization for PET radiotracer development, as preliminary data suggest favorable pharmacokinetics for imaging applications. Collaborative efforts between academia and industry are expected to further elucidate its potential in next-generation drug discovery.